N-(4-{2-oxo-2-[(2-pyridin-2-ylethyl)amino]ethyl}phenyl)butanamide

• IUPAC Name: N-[4-[2-oxo-2-(2-pyridin-2-ylethylamino)ethyl]phenyl]butanamide
• InChI: InChI=1S/C19H23N3O2/c1-2-5-18(23)22-17-9-7-15(8-10-17)14-19(24)21-13-11-16-6-3-4-12-20-16/h3-4,6-10,12H,2,5,11,13-14H2,1H3,(H,21,24)(H,22,23)
• InChI Key: NKGKWQUMMKVTPV-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=C(C=C1)CC(=O)NCCC2=CC=CC=N2
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol

Description

N-(4-{2-oxo-2-[(2-pyridin-2-ylethyl)amino]ethyl}phenyl)butanamide, also known as PNU-282987, is a compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as positive allosteric modulators, which are compounds that enhance the activity of a receptor without directly activating it.

Mechanism of Action

N-(4-{2-oxo-2-[(2-pyridin-2-ylethyl)amino]ethyl}phenyl)butanamide acts as a positive allosteric modulator of nicotinic acetylcholine receptors, enhancing their activity by binding to a site on the receptor distinct from the acetylcholine binding site. This results in increased neurotransmitter release and improved cognitive function.
Biochemical and Physiological Effects
In addition to its effects on cognitive function, N-(4-{2-oxo-2-[(2-pyridin-2-ylethyl)amino]ethyl}phenyl)butanamide has also been shown to have other biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which may have implications for the treatment of Parkinson's disease. It has also been shown to have anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-{2-oxo-2-[(2-pyridin-2-ylethyl)amino]ethyl}phenyl)butanamide is that it is a highly selective modulator of nicotinic acetylcholine receptors, with little or no activity at other receptor types. This makes it a useful tool for studying the role of these receptors in various physiological processes. However, one limitation of N-(4-{2-oxo-2-[(2-pyridin-2-ylethyl)amino]ethyl}phenyl)butanamide is that it has relatively low potency, which can make it difficult to achieve the desired level of receptor modulation in some experiments.

Future Directions

There are several potential future directions for research on N-(4-{2-oxo-2-[(2-pyridin-2-ylethyl)amino]ethyl}phenyl)butanamide. One area of interest is the development of more potent analogs of the compound, which may be more effective as therapeutic agents. Another area of interest is the investigation of the compound's potential as a treatment for other neurological and psychiatric disorders, such as schizophrenia and depression. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-(4-{2-oxo-2-[(2-pyridin-2-ylethyl)amino]ethyl}phenyl)butanamide, and to identify other potential therapeutic applications for the compound.

Scientific Research Applications

N-(4-{2-oxo-2-[(2-pyridin-2-ylethyl)amino]ethyl}phenyl)butanamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of cognitive disorders such as Alzheimer's disease. It has been shown to enhance the activity of nicotinic acetylcholine receptors, which are involved in cognitive function.